6-[2-Amino-6-(thiophen-2-yl)pyrimidin-4(1H)-ylidene]cyclohexa-2,4-dien-1-one

Specification

• CAS No.: 908564-60-3
• Molecular Formula: C14H11N3OS
• Molecular Weight: 269.32 g/mol
• IUPAC Name: 2-(2-amino-6-thiophen-2-ylpyrimidin-4-yl)phenol
• Standard InChI: InChI=1S/C14H11N3OS/c15-14-16-10(9-4-1-2-5-12(9)18)8-11(17-14)13-6-3-7-19-13/h1-8,18H,(H2,15,16,17)
• Standard InChI Key: YEFMELKNDDLCAJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC(=NC(=N2)N)C3=CC=CS3)O

Introduction

Chemical Identity and Structural Features

Molecular Composition

The compound’s IUPAC name, 2-(2-amino-6-thiophen-2-ylpyrimidin-4-yl)phenol, reflects its key functional groups:

• A pyrimidine ring substituted with an amino group at position 2 and a thiophene moiety at position 6.

• A cyclohexa-2,4-dien-1-one system conjugated to the pyrimidine core.

• A phenolic hydroxyl group at the ortho position relative to the pyrimidine-thiophene scaffold.

The canonical SMILES string, C1=CC=C(C(=C1)C2=CC(=NC(=N2)N)C3=CC=CS3)O, provides a simplified representation of its connectivity.

Table 1: Molecular Properties

Property	Value
CAS No.	908564-60-3
Molecular Formula	$\text{C}_{14}\text{H}_{11}\text{N}_{3}\text{OS}$
Molecular Weight	269.32 g/mol
IUPAC Name	2-(2-amino-6-thiophen-2-ylpyrimidin-4-yl)phenol
SMILES	C1=CC=C(C(=C1)C2=CC(=NC(=N2)N)C3=CC=CS3)O
InChIKey	YEFMELKNDDLCAJ-UHFFFAOYSA-N

Stereoelectronic Characteristics

The compound’s planar pyrimidine-thiophene system facilitates π-π stacking interactions, while the amino and hydroxyl groups enhance solubility in polar solvents. The cyclohexadienone ring introduces strain, potentially influencing reactivity. Density functional theory (DFT) calculations on analogous systems suggest that the enone group may participate in Michael addition reactions or serve as a diene in Diels-Alder cycloadditions.

Synthesis and Characterization

Analytical Data

Key characterization methods likely include:

• NMR Spectroscopy: $^1\text{H}$ NMR would reveal aromatic protons from the thiophene (δ 7.0–7.5 ppm) and pyrimidine (δ 8.0–8.5 ppm), alongside phenolic -OH signals (δ 9.5–10.5 ppm).

• Mass Spectrometry: ESI-MS would show a molecular ion peak at m/z 269.32.

Compound	Target Activity	IC₅₀ (μM)
6-[2-Amino-6-(thiophen-2-yl)...]	Not yet reported	–
4-Chlorophenyl-substituted analogue	EGFR Inhibition	0.45
Simple thiophene-phenol derivative	DPPH Radical Scavenging	12.3

Hypothesized Mechanisms

The compound’s structure suggests dual functionality:

• The thiophene ring may enhance membrane permeability.

• The pyrimidine core could act as a hydrogen-bond acceptor, mimicking nucleobases in enzyme active sites.

Material Science Applications

Organic Electronics

The extended π-system and electron-rich thiophene make this compound a candidate for:

• Organic Light-Emitting Diodes (OLEDs): As an emissive layer component, leveraging its fluorescence.

• Photovoltaics: Thiophene derivatives improve charge transport in polymer solar cells.

Catalysis

The enone moiety may serve as a ligand in transition metal complexes for cross-coupling reactions, analogous to palladium-catalyzed Suzuki systems.

Comparative Analysis with Chlorophenyl Analogues

The chlorophenyl-substituted analogue (CAS No. 89112-76-5) exhibits a higher molecular weight (311.77 g/mol) and logP (2.76), indicating greater lipophilicity. This substitution likely enhances blood-brain barrier penetration but may reduce aqueous solubility.

Table 3: Structural Impact of Substituents

Property	6-[2-Amino-6-(thiophen-2-yl)...]	4-Chlorophenyl Analogue
Molecular Weight	269.32 g/mol	311.77 g/mol
logP	~2.1 (estimated)	2.76
Polar Surface Area	72.5 Ų	72.5 Ų